3-(4-Chlorobenzyl)-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13ClN4S
• Molecular Weight: 340.8 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)methyl]-6-(4-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13ClN4S/c1-11-2-6-13(7-3-11)16-21-22-15(19-20-17(22)23-16)10-12-4-8-14(18)9-5-12/h2-9H,10H2,1H3
• InChI Key: DKOQQCIGJUEDRA-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)Cl

Description

3-(4-Chlorobenzyl)-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that belongs to the class of triazolo-thiadiazoles. This compound has gained significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

3-(4-Chlorobenzyl)-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit potent antimicrobial, antifungal, and antitumor activities. In addition, this compound has shown promising results in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy. Furthermore, this compound has been investigated for its potential as a diagnostic tool for various diseases.

Mechanism of Action

The mechanism of action of 3-(4-Chlorobenzyl)-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, several studies have suggested that this compound exerts its pharmacological effects by inhibiting various enzymes and receptors involved in disease pathogenesis. For example, it has been reported to inhibit acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter that is reduced in Alzheimer's disease. Additionally, this compound has been shown to modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability.
Biochemical and physiological effects:
3-(4-Chlorobenzyl)-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit several biochemical and physiological effects. It has been reported to reduce oxidative stress, which is implicated in the pathogenesis of various diseases. Additionally, this compound has been shown to enhance the activity of antioxidant enzymes, which play a crucial role in protecting cells from oxidative damage. Moreover, this compound has been found to modulate the levels of various neurotransmitters, which are involved in the regulation of mood, cognition, and behavior.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-Chlorobenzyl)-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potent pharmacological activity, its reproducible synthesis method, and its potential applications in various fields of research. However, there are also some limitations associated with the use of this compound. For example, its mechanism of action is not fully understood, and it may exhibit off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for the research on 3-(4-Chlorobenzyl)-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the investigation of its potential as a therapeutic agent for various diseases. Another direction is the exploration of its mechanism of action, which could provide insights into the development of more potent and selective compounds. Furthermore, this compound could be used as a tool for the study of disease pathogenesis, as well as for the development of new diagnostic methods. Finally, the synthesis method of this compound could be optimized to improve its yield and purity, which could facilitate its use in various applications.

Synthesis Methods

The synthesis of 3-(4-Chlorobenzyl)-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-methylbenzaldehyde with thiosemicarbazide, followed by the reaction of the resulting compound with 4-chlorobenzyl chloride. The final product is obtained by cyclization of the intermediate compound using sodium ethoxide. This synthesis method has been reported in several research articles, and it has been found to be efficient and reproducible.